Cas no 926238-43-9 (1-(4-fluorophenyl)-6-oxo-1,6-dihydropyridazine-3-carboxylic acid)

• Product Name: 1-(4-fluorophenyl)-6-oxo-1,6-dihydropyridazine-3-carboxylic acid
• CAS No: 926238-43-9
• MF: C₁₁H₇FN₂O₃
• MW: 234.183285951614
• MDL: MFCD09049470
• CID: 3032115
• PubChem ID: 16777017
• Update Time: 2025-06-30

1-(4-fluorophenyl)-6-oxo-1,6-dihydropyridazine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(4-fluorophenyl)-6-oxo-1,6-dihydropyridazine-3-carboxylic acid
• 3-Pyridazinecarboxylic acid, 1-(4-fluorophenyl)-1,6-dihydro-6-oxo-
• 926238-43-9
• EN300-36469
• 1-(4-Fluoro-phenyl)-6-oxo-1,6-dihydro-pyridazine-3-carboxylic acid
• 1-(4-fluorophenyl)-6-oxopyridazine-3-carboxylic acid
• Z330915526
• CS-0247336
• 1-(4-fluorophenyl)-6-oxo-1,6-dihydropyridazine-3-carboxylicacid
• AT13833
• AKOS000133385

• MDL： MFCD09049470
• Inchi： 1S/C11H7FN2O3/c12-7-1-3-8(4-2-7)14-10(15)6-5-9(13-14)11(16)17/h1-6H,(H,16,17)
• InChI Key： VNHLEFHDAHNXIU-UHFFFAOYSA-N
• SMILES： C1(C(O)=O)=NN(C2=CC=C(F)C=C2)C(=O)C=C1

Computed Properties

• Exact Mass: 234.04407025g/mol
• Monoisotopic Mass: 234.04407025g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 398
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 70Ų

1-(4-fluorophenyl)-6-oxo-1,6-dihydropyridazine-3-carboxylic acid Security Information

• HazardClass：IRRITANT

Additional information on 1-(4-fluorophenyl)-6-oxo-1,6-dihydropyridazine-3-carboxylic acid

Introduction to 1-(4-Fluorophenyl)-6-oxo-1,6-dihydropyridazine-3-carboxylic Acid (CAS No. 926238-43-9)

1-(4-Fluorophenyl)-6-oxo-1,6-dihydropyridazine-3-carboxylic acid (CAS No. 926238-43-9) is a compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of pyridazines, which are six-membered heterocyclic compounds with two nitrogen atoms. The presence of a fluorine atom on the phenyl ring and the carboxylic acid group imparts specific chemical and biological properties that make it an interesting candidate for various research and development activities.

The chemical structure of 1-(4-fluorophenyl)-6-oxo-1,6-dihydropyridazine-3-carboxylic acid is characterized by a pyridazine ring system with a fluorinated phenyl substituent at the 1-position and a carboxylic acid group at the 3-position. The fluorine atom introduces electron-withdrawing effects, which can influence the compound's reactivity and biological activity. The carboxylic acid group, on the other hand, provides a functional handle for further chemical modifications, making it a versatile starting material for the synthesis of more complex derivatives.

Recent studies have explored the potential of 1-(4-fluorophenyl)-6-oxo-1,6-dihydropyridazine-3-carboxylic acid in various therapeutic areas. One notable area of research is its use as an inhibitor of specific enzymes involved in disease pathways. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent inhibitory activity against a key enzyme implicated in cancer progression. The researchers found that the fluorinated phenyl group plays a crucial role in enhancing the binding affinity and selectivity of the compound towards its target enzyme.

In addition to its enzymatic inhibition properties, 1-(4-fluorophenyl)-6-oxo-1,6-dihydropyridazine-3-carboxylic acid has also been investigated for its anti-inflammatory effects. A preclinical study conducted by a team of researchers at a leading pharmaceutical company demonstrated that this compound effectively reduces inflammation in animal models of inflammatory diseases. The mechanism of action appears to involve modulation of cytokine production and inhibition of pro-inflammatory signaling pathways.

The pharmacokinetic properties of 1-(4-fluorophenyl)-6-oxo-1,6-dihydropyridazine-3-carboxylic acid have also been studied to assess its suitability as a drug candidate. Preliminary data indicate that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It exhibits good oral bioavailability and a reasonable half-life, which are important considerations for drug development. However, further optimization may be necessary to improve its pharmacokinetic parameters and enhance its therapeutic index.

Safety and toxicity studies are essential components of drug development, and initial assessments suggest that 1-(4-fluorophenyl)-6-oxo-1,6-dihydropyridazine-3-carboxylic acid has a favorable safety profile at relevant doses. In vitro cytotoxicity assays showed minimal toxicity towards normal human cells, while in vivo studies in animal models did not reveal any significant adverse effects at therapeutic concentrations.

The synthetic route to 1-(4-fluorophenyl)-6-oxo-1,6-dihydropyridazine-3-carboxylic acid has been well-documented in the literature. A common approach involves the condensation of 4-fluorobenzaldehyde with malononitrile followed by cyclization and oxidation steps to form the pyridazine ring system. This synthetic method is scalable and can be adapted for large-scale production if needed.

In conclusion, 1-(4-fluorophenyl)-6-oxo-1,6-dihydropyridazine-3-carboxylic acid (CAS No. 926238-43-9) is a promising compound with potential applications in various therapeutic areas. Its unique structural features and favorable biological properties make it an attractive candidate for further research and development. Ongoing studies are expected to provide more insights into its mechanism of action and potential clinical utility.